N-[4-(aminosulfonyl)benzyl]-6-chloro-2-(4-pyridinyl)-4-quinolinecarboxamide
Overview
Description
N-[4-(aminosulfonyl)benzyl]-6-chloro-2-(4-pyridinyl)-4-quinolinecarboxamide is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as AQ-13 and is a member of the quinoline family of compounds. AQ-13 has shown promising results in various studies, making it an exciting area of research.
Mechanism of Action
AQ-13 exerts its biological effects by inhibiting the activity of various enzymes such as topoisomerase II and DNA polymerase. AQ-13 has also been shown to induce apoptosis, a process of programmed cell death, in cancer cells. Additionally, AQ-13 has been shown to inhibit the growth of various bacteria and parasites by disrupting their DNA replication and repair mechanisms.
Biochemical and Physiological Effects:
AQ-13 has various biochemical and physiological effects depending on the cell type and disease being studied. In cancer cells, AQ-13 has been shown to induce apoptosis, inhibit cell proliferation, and inhibit the activity of topoisomerase II. In infectious diseases, AQ-13 has been shown to inhibit the growth of various bacteria and parasites by disrupting their DNA replication and repair mechanisms. In neuroscience, AQ-13 has been shown to have neuroprotective effects and to improve cognitive function in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
AQ-13 has several advantages as a research tool, including its high potency and specificity for its target enzymes. AQ-13 is also relatively easy to synthesize and purify, making it readily available for research. However, AQ-13 also has limitations, including its potential toxicity and lack of selectivity for its target enzymes in certain cell types.
Future Directions
There are several future directions for AQ-13 research. In cancer research, AQ-13 could be further studied as a potential chemotherapy agent. In infectious diseases, AQ-13 could be studied for its potential as an antiviral agent. In neuroscience, AQ-13 could be studied for its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further studies could be done to optimize the synthesis and purification of AQ-13 and to improve its selectivity for its target enzymes.
Scientific Research Applications
AQ-13 has been extensively studied for its potential applications in various fields such as cancer research, infectious diseases, and neuroscience. In cancer research, AQ-13 has shown promising results as an inhibitor of topoisomerase II, an enzyme that is involved in DNA replication and repair. AQ-13 has also been shown to have antitumor activity against various cancer cell lines. In infectious diseases, AQ-13 has been studied for its potential as an antimalarial and antibacterial agent. In neuroscience, AQ-13 has been studied for its potential as a neuroprotective agent and as a treatment for neurodegenerative diseases.
properties
IUPAC Name |
6-chloro-2-pyridin-4-yl-N-[(4-sulfamoylphenyl)methyl]quinoline-4-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H17ClN4O3S/c23-16-3-6-20-18(11-16)19(12-21(27-20)15-7-9-25-10-8-15)22(28)26-13-14-1-4-17(5-2-14)31(24,29)30/h1-12H,13H2,(H,26,28)(H2,24,29,30) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RHSGHQSTWYLVHT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CNC(=O)C2=CC(=NC3=C2C=C(C=C3)Cl)C4=CC=NC=C4)S(=O)(=O)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H17ClN4O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
452.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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